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Compound of Interest

Compound Name: 2-Methylbenzothiazole

Cat. No.: B086508

Essential Safety and Handling Guide for 2-
Methylbenzothiazole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Methylbenzothiazole in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure personal safety
and proper management of this chemical.

Physicochemical and Safety Data

A summary of key quantitative data for 2-Methylbenzothiazole is presented below for easy
reference and comparison.
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Property Value Source(s)
Molecular Formula CsH7NS [1]
Molecular Weight 149.21 g/mol [2]
Appearance Yellow-orange liquid [11[3]

Odor Odorless [11[3]
Melting Point 11-14°C/51.8-57.2°F [3][4]
Boiling Point 238 °C/460.4 °F [1114]

Flash Point 102 °C / 215.6 °F (closed cup) [11[3]
Density 1.173 g/mL at 25 °C [2]
Solubility Not miscible or difficult to mix 5]

with water.

Storage Class Code

10 - Combustible liquids

[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 2-
Methylbenzothiazole. The following PPE is required to minimize exposure and ensure safety.
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Protection Type Specific Requirements Rationale & Citations

Tightly fitting safety goggles or
chemical safety glasses

Eye/Face Protection compliant with OSHA 29 CFR
1910.133 or European
Standard EN166.

To protect against potential

eye irritation or splashes.[3][6]

] ] To prevent skin contact, which
Chemical-resistant gloves o
o may cause irritation.[3][6]
) ) (e.g., nitrile rubber, neoprene) )
Skin Protection Gloves should be inspected
and a lab coat or other )
] ] before use and disposed of
protective clothing. _
properly after handling.[2]

. ) To prevent irritation of the
Generally not required with
o mucous membranes and
adequate ventilation. If vapors ) )
, _ _ respiratory tract in case of
Respiratory Protection or mists are generated, use a

NIOSH/MSHA or EN 149

approved respirator.

inhalation.[6] Use in a well-
ventilated area or a chemical

fume hood is recommended.[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 2-
Methylbenzothiazole.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood to keep airborne
concentrations low.[6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

 Inspect all PPE for integrity before use.[2]

N

. Handling the Chemical:
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e Avoid contact with eyes, skin, and clothing.[1][6]

» Avoid inhalation of any vapors or mists.[6]

» Do not eat, drink, or smoke in the work area.

o Keep the container tightly closed when not in use.[1][5]

e Wash hands thoroughly after handling the substance.[6]

3. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][5][6]
o Keep containers tightly closed to prevent leakage.[1][3]

Emergency and First Aid Plan

Immediate and appropriate first aid is critical in the event of exposure to 2-
Methylbenzothiazole.
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the exposed person to
fresh air immediately. If
breathing has stopped or is
difficult, provide artificial
respiration or oxygen. Seek

medical attention.

[2]6]1[7]

Skin Contact

Remove contaminated clothing
and shoes immediately. Wash
the affected skin with plenty of
soap and water for at least 15
minutes. Seek medical

attention if irritation persists.

(111216171

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[1](216]

Ingestion

Do NOT induce vomiting. If the
victim is conscious and alert,
give 2-4 cupfuls of milk or
water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.

[2][6]

Disposal Plan: Step-by-Step Procedure

Proper disposal of 2-Methylbenzothiazole and its waste is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect surplus and non-recyclable solutions in a suitable, closed container.[2]
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o Contaminated packaging should be disposed of as unused product.[2]

2. Spill Management:

 In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1][3]
e Soak up the spill with an inert absorbent material (e.g., sand, silica gel).[1][3]

o Collect the absorbed material into a suitable, closed container for disposal.[1][3]
3. Final Disposal:

» Dispose of the chemical waste through a licensed disposal company.[2]

o Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste and consult local, regional, and national hazardous waste regulations for
complete and accurate classification.[1]

Workflow for Safe Handling of 2-
Methylbenzothiazole
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Caption: Workflow for the safe handling and disposal of 2-Methylbenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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